Cas no 2383934-80-1 (3-(Aminomethyl)azetidine-1-sulfonyl chloride)

• Product Name: 3-(Aminomethyl)azetidine-1-sulfonyl chloride
• CAS No: 2383934-80-1
• MF: C₄H₉ClN₂O₂S
• MW: 184.644458532333
• CID: 5559147
• PubChem ID: 165996749
• Update Time: 2025-06-08

3-(Aminomethyl)azetidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2383934-80-1
• EN300-6740631
• 3-(aminomethyl)azetidine-1-sulfonyl chloride
• 3-(Aminomethyl)azetidine-1-sulfonyl chloride

• Inchi： 1S/C4H9ClN2O2S/c5-10(8,9)7-2-4(1-6)3-7/h4H,1-3,6H2
• InChI Key： PBVLYEDRDRRMPD-UHFFFAOYSA-N
• SMILES： ClS(N1CC(CN)C1)(=O)=O

Computed Properties

• Exact Mass: 184.0073264g/mol
• Monoisotopic Mass: 184.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(Aminomethyl)azetidine-1-sulfonyl chloride

Introduction to 3-(Aminomethyl)azetidine-1-sulfonyl chloride (CAS No: 2383934-80-1)

3-(Aminomethyl)azetidine-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2383934-80-1, represents a unique structural motif that combines an azetidine ring with functional groups capable of participating in diverse chemical transformations. The presence of both an amine and a sulfonyl chloride moiety makes it a versatile intermediate, particularly in the synthesis of biologically active molecules.

The amine group in 3-(Aminomethyl)azetidine-1-sulfonyl chloride provides a nucleophilic site that can engage in condensation reactions, forming amides or imines, while the sulfonyl chloride group serves as a reactive handle for introducing sulfonamide functionalities. Such dual reactivity has positioned this compound as a valuable building block in drug discovery programs, enabling the rapid assembly of complex molecular architectures.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The azetidine ring is a prominent scaffold in medicinal chemistry due to its ability to mimic natural amino acid structures, which can enhance binding affinity to biological targets. Additionally, modifications at the 1-position of the azetidine ring have been explored to fine-tune pharmacokinetic properties and improve metabolic stability. The synthesis and functionalization of 3-(Aminomethyl)azetidine-1-sulfonyl chloride have therefore become a focus of research aimed at generating new pharmacophores for treating various diseases.

One of the most compelling aspects of 3-(Aminomethyl)azetidine-1-sulfonyl chloride is its utility in the preparation of sulfonamide-based inhibitors. Sulfonamides are well-documented pharmacological entities with applications ranging from antimicrobial agents to anti-inflammatory drugs. The introduction of this compound into synthetic pipelines has facilitated the exploration of novel sulfonamide derivatives with enhanced selectivity and potency. For instance, researchers have leveraged its reactivity to develop inhibitors targeting enzymes involved in metabolic pathways relevant to cancer and inflammation.

The structural features of 3-(Aminomethyl)azetidine-1-sulfonyl chloride also make it an attractive candidate for peptidomimetic design. Peptides are crucial therapeutic agents, but their susceptibility to degradation and poor oral bioavailability limit their clinical use. By incorporating this compound into peptide mimetics, chemists can create analogs with improved stability and bioavailability while maintaining or enhancing biological activity. Recent studies have demonstrated its role in generating constrained peptides that exhibit superior binding properties to protein targets compared to their native counterparts.

Advances in computational chemistry have further enhanced the utility of 3-(Aminomethyl)azetidine-1-sulfonyl chloride by enabling virtual screening and molecular docking studies. These methodologies allow researchers to predict how different derivatives might interact with biological targets, thereby accelerating the discovery process. For example, computational models have been used to optimize the placement of substituents on the azetidine ring to maximize binding affinity for specific enzymes or receptors. Such insights have guided experimental efforts toward high-throughput synthesis campaigns.

The chemical reactivity of 3-(Aminomethyl)azetidine-1-sulfonyl chloride extends beyond its role as a sulfonamide precursor. The sulfonyl chloride group is particularly useful for generating sulfoxides or sulfones through oxidation reactions, which are prevalent motifs in many bioactive molecules. Additionally, the compound can undergo nucleophilic substitution reactions with alcohols or thiols to form stable sulfoxides or disulfides, respectively. These transformations have been exploited in the synthesis of protease inhibitors and other enzyme modulators.

In industrial settings, 3-(Aminomethyl)azetidine-1-sulfonyl chloride has found applications in large-scale drug manufacturing processes due to its robust synthetic pathways and compatibility with various reaction conditions. Continuous flow chemistry techniques have been adapted for its production, allowing for higher yields and reduced environmental impact compared to traditional batch processes. Such innovations align with broader trends toward sustainable pharmaceutical manufacturing practices.

The pharmacological potential of derivatives derived from 3-(Aminomethyl)azetidine-1-sulfonyl chloride continues to be explored across multiple therapeutic areas. In oncology research, for example, modified azetidine scaffolds have shown promise as kinase inhibitors capable of disrupting tumor growth signaling pathways. Similarly, in immunology, sulfonamide-containing compounds derived from this intermediate have demonstrated efficacy as modulators of immune responses. These findings underscore the importance of investing in fundamental research aimed at uncovering new chemical entities like 3-(Aminomethyl)azetidine-1-sulfonyl chloride.

The future direction of research involving this compound will likely focus on expanding its synthetic utility and exploring novel applications in drug development. Advances in synthetic methodologies may enable access to previously inaccessible derivatives, while interdisciplinary collaborations between chemists and biologists will be essential for translating laboratory findings into clinical reality. As computational tools become more sophisticated and high-throughput screening technologies mature, the pace at which new drug candidates based on this scaffold are discovered is expected to accelerate.